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Compound of Interest

Compound Name: 3-Bromo-2-ethoxybenzaldehyde
CAS No.: 1009091-82-0
Cat. No.: B1322514
Get Quote
. J

Executive Summary

3-Bromo-2-ethoxybenzaldehyde (CAS: 1009091-82-0) is a functionalized aryl aldehyde
intermediate used primarily in the synthesis of pharmaceutical scaffolds and heterocyclic
compounds.[1][2][3][4] Its stability profile is dominated by the susceptibility of the formyl group
(-CHO) to autoxidation and the potential light sensitivity of the aryl bromide moiety.

This guide provides a scientifically grounded protocol for the storage, handling, and quality
validation of this compound. The recommendations herein are derived from the
physicochemical properties of ortho-alkoxy benzaldehydes and specific supplier data.

Quick Reference Data

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1322514#bc-rfq
https://www.benchchem.com/product/b1322514/docs?utm_src=pdf-body#technical-guide-stability-and-storage-of-3-bromo-2-ethoxybenzaldehyde
https://chemsigma.com/
https://www.bldpharm.com/products/1009091-82-0.html
https://www.chemsrc.com/en/cas/613-69-4_584726.html
https://www.appchemical.com/products/1009091-82-0?cate_name=Catalysts%20and%20Ligands&cate2_name=undefined&cate_id=6&cate2_id=undefined&pro_name=Benzaldehyde,%203-bromo-2-ethoxy-&keyword=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Specification
CAS Number 1009091-82-0
Molecular Formula CoHoBrO:z
Molecular Weight 229.07 g/mol

) Solid (Low-melting) or viscous liquid (dependent
Physical State )
on purity/temperature)

Primary Hazard Skin/Eye lrritation, Air Sensitivity (Oxidation)
Storage Temp 2-8 °C (Refrigerated)

Atmosphere Inert Gas (Nitrogen or Argon) recommended
Light Sensitivity Photosensitive (Store in Amber Vials)

Chemical Identity & Physicochemical Context

To understand the storage requirements, one must analyze the functional groups present. The
molecule consists of a benzene ring substituted with:

o Aldehyde (-CHO): The primary site of instability. Aryl aldehydes are prone to radical-chain
autoxidation to form carboxylic acids.

o Ethoxy (-OEt) at ortho position: This ether linkage is generally stable but provides electron
density that can influence the oxidation rate of the aldehyde.

e Bromine (-Br) at meta position: An aryl halide. While chemically robust under neutral
conditions, it renders the molecule susceptible to photolytic dehalogenation if exposed to UV
light for prolonged periods.

Note on Physical State: While isomeric analogs like 3-bromo-4-ethoxybenzaldehyde are
crystalline solids (MP ~72°C) [1], the ortho-ethoxy substitution in this compound may disrupt
crystal packing, potentially lowering the melting point. Users should anticipate a low-melting
solid that may liquefy if ambient temperatures rise, necessitating upright storage to prevent
leakage.
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Stability Profile & Degradation Mechanisms

The primary threat to the integrity of 3-Bromo-2-ethoxybenzaldehyde is Aerobic Autoxidation.
This is a radical-mediated process accelerated by light and heat.

The Autoxidation Pathway

Upon exposure to atmospheric oxygen, the aldehyde hydrogen is abstracted, forming an acy!l
radical.[5] This radical reacts with oxygen to form a peroxy radical, which abstracts hydrogen
from another aldehyde molecule, propagating the chain and eventually yielding 3-bromo-2-
ethoxybenzoic acid.

Key Indicator of Degradation:

» Visual: Appearance of white crystals (benzoic acid derivative) suspended in the liquid or
crusting on the solid surface.

o Chemical: A sharp increase in acidity and a shift in melting point (broadening and
depression).

Visualization: Degradation Logic

The following diagram illustrates the critical degradation pathways and the environmental
triggers that activate them.
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Caption: Mechanistic pathway of aldehyde autoxidation triggered by light, heat, and oxygen.

Storage Protocol: A Self-Validating System

To maintain purity >97%, a passive storage approach is insufficient. You must implement a
"Self-Validating System" where the storage conditions actively prevent degradation and the
packaging allows for easy verification.

Protocol Steps
Step 1: Environmental Control

o Temperature: Store at 2°C to 8°C (Standard Laboratory Refrigerator). Lower temperatures
(-20°C) are acceptable but may cause water condensation upon opening if not equilibrated

properly.

o Atmosphere:lnert Gas Overlay is mandatory for long-term storage (>1 month). Flush the
headspace with Nitrogen (N2) or Argon (Ar) after every use.

o Light: Use Amber Borosilicate Glass vials. If amber glass is unavailable, wrap the container
in aluminum foil.

Step 2: Container Selection

o Material: Glass is preferred. Avoid low-density polyethylene (LDPE) as aldehydes can
sometimes permeate or extract plasticizers.

o Seal: Use a Teflon-lined (PTFE) screw cap. Parafilm is a secondary dust seal, not a primary
oxygen barrier.

Step 3: Handling Workflow

» Equilibration: Allow the refrigerated container to reach room temperature before opening.
This prevents atmospheric moisture from condensing inside the cold vial, which causes
hydrolysis.
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» Aliquot: If frequent use is expected, split the bulk material into smaller, single-use aliquots to
minimize freeze-thaw cycles and oxygen exposure.

o Re-Seal: Purge headspace with inert gas immediately before closing.

Visualization: Storage Decision Tree
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Caption: Decision logic for receiving, aliquoting, and handling air-sensitive aldehydes.
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Quality Control & Validation

Before using stored material in critical synthesis (e.g., GMP steps), validate its purity.

Visual Inspection (First Pass)

o Pass: Material is a uniform color (white to pale yellow).

 Fail: Darkening of color (brown/red) or presence of white precipitate in a liquid sample
(indicates benzoic acid formation).[5]

H-NMR Spectroscopy (Definitive)

Run a proton NMR in CDCls.

o Aldehyde Peak: Look for the diagnostic singlet at ~10.0 - 10.5 ppm.

o Impurity Peak: Check for a broad singlet at ~11.0 - 13.0 ppm (Carboxylic Acid -COOH).
o Calculation: Integration of Aldehyde vs. Acid peak gives the exact molar % of oxidation.

o Limit: If Acid > 5%, purification (recrystallization or distillation) is recommended before use.

Melting Point

o Compare against the Certificate of Analysis (CoA).

o Depression: A lowering of the melting point by >2°C suggests significant impurity
accumulation.

Safety & Handling
¢ Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[6][7]

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

o PPE: Wear nitrile gloves and safety goggles. Use in a chemical fume hood to avoid inhaling
dust/vapors.

o Spill Cleanup: Absorb liquids with inert material (vermiculite). Sweep up solids avoiding dust
generation. Place in a sealed container for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Chemsigma International Co., Ltd. [chemsigma.com]

e 2.1009091-82-0|3-Bromo-2-ethoxybenzaldehyde|BLD Pharm [bldpharm.com]
o 3. 2-Ethoxybenzaldehyde | CAS#:613-69-4 | Chemsrc [chemsrc.com]

e 4. appchemical.com [appchemical.com]

e 5. benchchem.com [benchchem.com]

e 6. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1322514/docs?utm_src=pdf-body#technical-guide-stability-and-storage-of-3-bromo-2-ethoxybenzaldehyde
https://www.benchchem.com/product/b1322514/docs?utm_src=pdf-body#technical-guide-stability-and-storage-of-3-bromo-2-ethoxybenzaldehyde
https://chemsigma.com/
https://www.bldpharm.com/products/1009091-82-0.html
https://www.chemsrc.com/en/cas/613-69-4_584726.html
https://www.appchemical.com/products/1009091-82-0?cate_name=Catalysts%20and%20Ligands&cate2_name=undefined&cate_id=6&cate2_id=undefined&pro_name=Benzaldehyde,%203-bromo-2-ethoxy-&keyword=
https://www.bldpharm.com/products/1009091-82-0.html
https://www.benchchem.com/product/b1322514?utm_src=pdf-custom-synthesis#bc-rfq
https://chemsigma.com/
https://www.bldpharm.com/products/1009091-82-0.html
https://www.chemsrc.com/en/cas/613-69-4_584726.html
https://www.appchemical.com/products/1009091-82-0?cate_name=Catalysts%20and%20Ligands&cate2_name=undefined&cate_id=6&cate2_id=undefined&pro_name=Benzaldehyde,%203-bromo-2-ethoxy-&keyword=
https://www.benchchem.com/pdf/preventing_oxidation_of_benzaldehyde_derivatives_during_synthesis.pdf
https://www.fishersci.com/store/msds?partNumber=AC106661000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 7. dlio3yogOoux5.cloudfront.net [d1lio3yogOoux5.cloudfront.net]
e 8.1009091-82-0|3-Bromo-2-ethoxybenzaldehyde|BLD Pharm [bldpharm.com]

 To cite this document: BenchChem. [Technical Guide: Stability and Storage of 3-Bromo-2-
ethoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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